Cas no 697299-86-8 ((4-bromo-1,3-thiazol-2-yl)methanamine)

(4-bromo-1,3-thiazol-2-yl)methanamine structure
697299-86-8 structure
Product Name:(4-bromo-1,3-thiazol-2-yl)methanamine
CAS No:697299-86-8
MF:C4H5BrN2S
MW:193.064898252487
MDL:MFCD12913879
CID:1090497
PubChem ID:44630591
Update Time:2024-10-28

(4-bromo-1,3-thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-Bromothiazol-2-yl)methanamine
    • (3S)-3-ThiophenaMine, tetrahydro-, 1,1-dioxide, hydrochloride (1:1)
    • (4-bromo-1,3-thiazol-2-yl)methanamine
    • C-(4-Bromo-thiazol-2-yl)-methylamine
    • CS-B1233
    • AS-38941
    • 1-(4-Bromo-1,3-thiazol-2-yl)methanamine
    • (4-Bromothiazol-2-yl)methylamine
    • SCHEMBL217025
    • 697299-86-8
    • XCB29986
    • MFCD12913879
    • AMY23627
    • EN300-2151420
    • [(4-Bromothiazol-2-yl)methyl]amine
    • SB38363
    • AKOS022185802
    • DB-336069
    • MDL: MFCD12913879
    • Inchi: 1S/C4H5BrN2S/c5-3-2-8-4(1-6)7-3/h2H,1,6H2
    • InChI Key: TWNJOLKBUQYMEW-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(CN)=N1

Computed Properties

  • Exact Mass: 191.93568g/mol
  • Monoisotopic Mass: 191.93568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.2Ų

(4-bromo-1,3-thiazol-2-yl)methanamine Pricemore >>

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